Cas no 29771-87-7 (diethyl 2,2'-sulfonyldiacetate)
29771-87-7 structure
Product Name:diethyl 2,2'-sulfonyldiacetate
CAS No:29771-87-7
MF:C8H14O6S
MW:238.258162021637
CID:1439364
PubChem ID:13011574
Update Time:2025-04-20
diethyl 2,2'-sulfonyldiacetate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2,2'-sulfonyldiacetate
- acetic acid, 2,2'-sulfonylbis-, diethyl ester
- LogP
- ethyl 2-(2-ethoxy-2-oxoethyl)sulfonylacetate
- diethyl 2,2'-sulphonyldiacetate
- sulfonyldiacetic acid, diethyl ester
- DTXSID40515067
- 29771-87-7
- SCHEMBL8413025
-
- Inchi: 1S/C8H14O6S/c1-3-13-7(9)5-15(11,12)6-8(10)14-4-2/h3-6H2,1-2H3
- InChI Key: ULJOCFYBBDRWIL-UHFFFAOYSA-N
- SMILES: S(CC(=O)OCC)(CC(=O)OCC)(=O)=O
Computed Properties
- Exact Mass: 238.05112
- Monoisotopic Mass: 238.05110934g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 95.1Ų
Experimental Properties
- Density: 1.263
- Boiling Point: 387°C at 760 mmHg
- Flash Point: 187.8°C
- Refractive Index: 1.459
- PSA: 86.74
diethyl 2,2'-sulfonyldiacetate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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